Cas no 149861-96-1 (5H-Benzo[c]fluorene-3,9,10-triol,6,6a,7,11b-tetrahydro-)

• Product Name: 5H-Benzo[c]fluorene-3,9,10-triol,6,6a,7,11b-tetrahydro-
• CAS No: 149861-96-1
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 143617
• PubChem ID: 19431316
• Update Time: 2025-04-19

5H-Benzo[c]fluorene-3,9,10-triol,6,6a,7,11b-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[c]fluorene-3,9,10-triol,6,6a,7,11b-tetrahydro-
• 6,6a,7,11b-tetrahydro-5H-benzo[g]fluorene-3,9,10-triol
• 5,6,6a,11b-Tetrahydro-3,9,10-trihydroxybenzo(c)fluorene
• 5H-Benzo(c)fluorene-3,9,10-triol, 6,6a,7,11b-tetrahydro-
• 6,6a,7,11b-tetrahydro-5H-benzo[c]fluorene-3,9,10-triol
• Bxt 01050
• Bxt-01050
• DTXSID30933791
• SCHEMBL6142294
• 149861-96-1
• 5,6,6a,11b-tetrahydro-3,9,10-trihydroxybenzo[c]fluorene

• Inchi： 1S/C17H16O3/c18-12-3-4-13-9(6-12)1-2-10-5-11-7-15(19)16(20)8-14(11)17(10)13/h3-4,6-8,10,17-20H,1-2,5H2
• InChI Key： LJVSSYDVPCHQCU-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=C(C=1)C1C3C=CC(=CC=3CCC1C2)O)O

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.371
• Boiling Point: 516.2°C at 760 mmHg
• Flash Point: 252.3°C
• Refractive Index: 1.704
• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes